Cas no 425423-24-1 (N-(4-Bromophenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(4-Bromophenyl)-N-(methylsulfonyl)glycine
• CAS No: 425423-24-1
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• MDL: MFCD02218528
• CID: 2637833
• PubChem ID: 875466
• Update Time: 2025-08-05

N-(4-Bromophenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-N-methylsulfonylanilino)acetic acid
• N-(4-Bromophenyl)-N-(methylsulfonyl)glycine
• 2-(N-(4-Bromophenyl)methylsulfonamido)acetic acid
• ALBB-029141
• 2-[N-(4-bromophenyl)methanesulfonamido]acetic acid
• SMSF0016260
• Oprea1_145657
• [(4-bromophenyl)(methylsulfonyl)amino]acetic acid
• CB13660
• MFCD02218528
• DTXSID60358054
• 425423-24-1
• CBMicro_010646
• SCHEMBL1409649
• AKOS000297618
• Oprea1_565800
• LS-10167
• BIM-0010706.P001
• HPPVMNBRJXQJIL-UHFFFAOYSA-N
• Glycine, N-(4-bromophenyl)-N-(methylsulfonyl)-

• MDL： MFCD02218528
• Inchi： 1S/C9H10BrNO4S/c1-16(14,15)11(6-9(12)13)8-4-2-7(10)3-5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： HPPVMNBRJXQJIL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC(=O)O)S(C)(=O)=O

Computed Properties

• Exact Mass: 306.95139Da
• Monoisotopic Mass: 306.95139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(4-Bromophenyl)-N-(methylsulfonyl)glycine

N-(4-Bromophenyl)-N-(methylsulfonyl)glycine: A Comprehensive Overview

N-(4-Bromophenyl)-N-(methylsulfonyl)glycine, identified by the CAS number 425423-24-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a glycine backbone with two substituents: a bromophenyl group and a methylsulfonyl group. These groups contribute to the compound's distinct chemical properties and reactivity.

The synthesis of N-(4-Bromophenyl)-N-(methylsulfonyl)glycine involves a series of carefully controlled reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research purposes. The bromophenyl group, attached via an aromatic ring, imparts electronic properties that enhance the compound's stability and reactivity. Meanwhile, the methylsulfonyl group contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical applications.

One of the most promising applications of N-(4-Bromophenyl)-N-(methylsulfonyl)glycine lies in its potential as a precursor for drug development. Researchers have explored its role as a building block for creating bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain enzymes, making them candidates for treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, N-(4-Bromophenyl)-N-(methylsulfonyl)glycine has also found use in materials science. Its unique structure allows it to serve as a versatile monomer in the synthesis of advanced polymers and materials with tailored properties. Recent research has focused on its ability to form self-assembled structures, which could be utilized in nanotechnology and biomaterials.

The chemical stability of N-(4-Bromophenyl)-N-(methylsulfonyl)glycine is another area of interest for scientists. Studies have demonstrated that the compound exhibits remarkable resistance to degradation under various environmental conditions, which is advantageous for its use in long-term applications such as coatings and adhesives.

From an environmental perspective, understanding the fate and behavior of N-(4-Bromophenyl)-N-(methylsulfonyl)glycine in natural systems is crucial. Recent studies have investigated its biodegradation pathways and toxicity profiles, providing insights into its potential impact on ecosystems. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, N-(4-Bromophenyl)-N-(methylsulfonyl)glycine, with its CAS number 425423-24-1, represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations within pharmacology, materials science, and beyond.